Cas no 39658-17-8 (3-Methyl-4-nitro-1-propyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-Methyl-4-nitro-1-propyl-1H-pyrazole-5-carboxylic acid
• CAS No: 39658-17-8
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 829573
• PubChem ID: 22281677
• Update Time: 2025-04-19

3-Methyl-4-nitro-1-propyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-nitro-1-propyl-1H-pyrazole-5-carboxylic acid
• 5-METHYL-4-NITRO-2-PROPYL-2H-PYRAZOLE-3-CARBOXYLIC ACID
• 5-methyl-4-nitro-2-propylpyrazole-3-carboxylic acid
• 5-methyl-4-nitro-2-propyl-3-pyrazolecarboxylic acid
• 5-methyl-4-nitro-2-propyl-pyrazole-3-carboxylic acid
• 3-METHYL-4-NITRO-1-PROPYL-1H-PYRAZOLE-5-CARBOXYLICACID
• DTXSID40624300
• DB-069853
• SCHEMBL5414212
• 39658-17-8

• Inchi： 1S/C8H11N3O4/c1-3-4-10-7(8(12)13)6(11(14)15)5(2)9-10/h3-4H2,1-2H3,(H,12,13)
• InChI Key： GHKGNQDAOKQDDM-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(C)=NN1CCC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 213.07500
• Monoisotopic Mass: 213.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.94000
• LogP: 1.73110